Cas no 1955499-83-8 (2-(2,2-difluorocyclopropoxy)ethanol)

• Product Name: 2-(2,2-difluorocyclopropoxy)ethanol
• CAS No: 1955499-83-8
• MF: C₅H₈F₂O₂
• MW: 138.112628936768
• MDL: MFCD29991699
• CID: 4631214
• PubChem ID: 20812932
• Update Time: 2025-11-01

2-(2,2-difluorocyclopropoxy)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-difluorocyclopropoxy)ethan-1-ol
• 2-(2,2-difluorocyclopropyl)oxyethanol
• AT11521
• 2-(2,2-difluorocyclopropoxy)ethanol

• MDL： MFCD29991699
• Inchi： 1S/C5H8F2O2/c6-5(7)3-4(5)9-2-1-8/h4,8H,1-3H2
• InChI Key： GHICVYMOCZKQOD-UHFFFAOYSA-N
• SMILES： FC1(CC1OCCO)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 105
• XLogP3: 0.3
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-(2,2-difluorocyclopropoxy)ethanol

Recent Advances in the Study of 2-(2,2-Difluorocyclopropoxy)ethanol (CAS: 1955499-83-8) in Chemical Biology and Pharmaceutical Research

2-(2,2-Difluorocyclopropoxy)ethanol (CAS: 1955499-83-8) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for novel drug candidates. This research brief consolidates the latest findings on this compound, highlighting its role in medicinal chemistry and drug development.

The synthesis of 2-(2,2-difluorocyclopropoxy)ethanol has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as asymmetric cyclopropanation and fluorination strategies to achieve high enantioselectivity, which is critical for its application in chiral drug synthesis. The compound's stability under physiological conditions has also been investigated, with promising results indicating its suitability for further pharmacological evaluation.

In terms of biological activity, preliminary studies suggest that 2-(2,2-difluorocyclopropoxy)ethanol exhibits moderate inhibitory effects on specific enzymes involved in inflammatory pathways. These findings have spurred interest in its potential as a lead compound for developing anti-inflammatory agents. Additionally, its ability to modulate membrane permeability has been explored, with implications for enhancing drug delivery systems.

Recent collaborations between academic and industrial research teams have expanded the scope of investigations into 2-(2,2-difluorocyclopropoxy)ethanol. For instance, its incorporation into prodrug designs has shown improved bioavailability profiles in preclinical models. These advancements underscore the compound's versatility and its growing importance in the pharmaceutical pipeline.

Looking ahead, further research is needed to fully elucidate the mechanistic pathways through which 2-(2,2-difluorocyclopropoxy)ethanol exerts its biological effects. Ongoing clinical trials and toxicology studies will be crucial in determining its safety and efficacy for therapeutic use. The compound's potential applications extend beyond anti-inflammatory drugs, with exploratory studies investigating its utility in oncology and neurology.

In conclusion, 2-(2,2-difluorocyclopropoxy)ethanol (CAS: 1955499-83-8) represents a promising candidate for drug development, with recent research highlighting its synthetic accessibility, biological activity, and therapeutic potential. Continued interdisciplinary efforts will be essential to translate these findings into clinically viable treatments.